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Compound of Interest

Compound Name: Aminohexane

Cat. No.: B13955822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
aminohexane (also known as n-hexylamine), a primary aliphatic amine with significant
applications in organic synthesis and materials science. The data presented herein is compiled
from various reputable sources and is intended to support research, development, and quality

control activities.

Core Physical Properties of 1-Aminohexane

The physical characteristics of 1-aminohexane are crucial for its handling, application, and the
design of chemical processes. A summary of these properties is presented in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13955822?utm_src=pdf-interest
https://www.benchchem.com/product/b13955822?utm_src=pdf-body
https://www.benchchem.com/product/b13955822?utm_src=pdf-body
https://www.benchchem.com/product/b13955822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13955822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units
Molecular Formula CeHisN
Molecular Weight 101.19 g/mol
Appearance Clear, c.olo.rless to slightly

yellow liquid
Odor Amine-like, fishy
Melting Point -23to -19 °C
Boiling Point 130 to 132 °C
Density 0.766 g/mL at 25°C
Solubility in Water 14 g/L at 20°C
Vapor Pressure 10.6 hPa at 20°C
Refractive Index 1.418 n20/D
Flash Point 27 °C (closed cup)
pKa 10.56 at 25°C

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization.
The following sections outline the standard methodologies employed to measure the key
physical properties of liquid compounds such as 1-aminohexane.

Boiling Point Determination

The boiling point of 1-aminohexane can be determined using a simple distillation apparatus or
a micro-boiling point method.[1][2]

« Distillation Method: A sample of 1-aminohexane is placed in a distillation flask and heated.
The temperature of the vapor that is in equilibrium with the boiling liquid is measured with a
thermometer. This temperature, at a given atmospheric pressure, is the boiling point.[1]
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e Micro-Boiling Point (Thiele Tube Method): A small amount of the liquid is placed in a fusion
tube, and a capillary tube, sealed at one end, is inverted into the liquid. The apparatus is
heated in a Thiele tube containing a high-boiling point oil. The temperature at which a steady
stream of bubbles emerges from the capillary tube, and upon cooling, the liquid just begins
to enter the capillary, is recorded as the boiling point.[3]

Melting Point Determination

For a substance like 1-aminohexane, which is a liquid at room temperature, the melting point
(or freezing point) is determined by cooling the substance until it solidifies.

e Cooling Curve Method: The liquid sample is placed in a test tube and is slowly cooled while
being stirred. The temperature is recorded at regular intervals. A plateau in the cooling curve,
where the temperature remains constant as the substance solidifies, indicates the melting
point.

Density Measurement

The density of 1-aminohexane is typically determined using a pycnometer or a digital density
meter.[4][5][6]

e Pycnometer Method (ASTM D1475): A pycnometer, a flask with a precise volume, is weighed
empty, then filled with 1-aminohexane, and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer.[6]

 Digital Density Meter (ASTM D4052): A small sample of the liquid is introduced into an
oscillating U-tube. The instrument measures the change in the oscillation frequency of the
tube caused by the sample and calculates the density.[4][7]

Solubility in Water

The solubility of 1-aminohexane in water can be determined by the equilibrium saturation
method.

o Equilibrium Saturation Method: An excess amount of 1-aminohexane is mixed with a known
volume of water. The mixture is agitated at a constant temperature until equilibrium is
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reached. The concentration of 1-aminohexane in the aqueous phase is then determined by
a suitable analytical technique, such as gas chromatography or titration.

Vapor Pressure Measurement

Vapor pressure can be measured using static or dynamic methods.

o Static Method: A sample of 1-aminohexane is placed in a container, and the air is
evacuated. The pressure of the vapor in equilibrium with the liquid is measured at a specific
temperature using a pressure sensor.[8][9][10] This can be repeated at various temperatures
to establish the vapor pressure curve.[9]

Refractive Index Measurement

The refractive index is a measure of how much light bends when it passes through the liquid
and is determined using a refractometer.[11][12]

o Abbe Refractometer: A few drops of 1-aminohexane are placed on the prism of an Abbe
refractometer. Light is passed through the sample, and the angle of refraction is measured.
The refractive index is read directly from the instrument's scale. The measurement is
typically performed at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium
D-line, 589 nm).[13]

Flash Point Determination

The flash point is a measure of the flammability of a volatile substance and is determined using
a closed-cup or open-cup tester.[14]

¢ Pensky-Martens Closed-Cup Method (ASTM D93): A sample of 1-aminohexane is heated in
a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor
space above the liquid. The flash point is the lowest temperature at which the vapors ignite
to produce a flash.[15][16]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of a liquid chemical such as 1-aminohexane.
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Caption: Workflow for Physical Property Determination of 1-Aminohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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